Cas no 85828-81-5 (4-(4-hydroxy-3-isopropylphenoxy)-3,5-diiodophenylacetic acid)

• Product Name: 4-(4-hydroxy-3-isopropylphenoxy)-3,5-diiodophenylacetic acid
• CAS No: 85828-81-5
• MF: C₁₇H₁₆I₂O₄
• MW: 538.115489959717
• CID: 991090
• PubChem ID: 198621
• Update Time: 2025-04-20

4-(4-hydroxy-3-isopropylphenoxy)-3,5-diiodophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-hydroxy-3-isopropylphenoxy)-3,5-diiodophenylacetic acid
• 2-[4-(4-hydroxy-3-propan-2-ylphenoxy)-3,5-diiodophenyl]acetic acid
• 3,5-Diiodo-3'-isopropyl-thyroacetique acide [French]
• EINECS 288-608-4
• 3,5-Diiodo-3'-isopropyl-thyroacetique acide
• 3,5-Diiodo-4-(4-hydroxy-3-(1-methylethyl)phenoxy)benzeneacetic acid
• NS00039070
• Benzeneacetic acid, 3,5-diiodo-4-(4-hydroxy-3-(1-methylethyl)phenoxy)-
• 3,5-Diiodo-3'-isopropyl-thyroacetic acid
• DTXSID50235108
• 85828-81-5
• SCHEMBL5545785
• KSZBMSJSJFZGRF-UHFFFAOYSA-N

• Inchi： 1S/C17H16I2O4/c1-9(2)12-8-11(3-4-15(12)20)23-17-13(18)5-10(6-14(17)19)7-16(21)22/h3-6,8-9,20H,7H2,1-2H3,(H,21,22)
• InChI Key： KSZBMSJSJFZGRF-UHFFFAOYSA-N
• SMILES： IC1C=C(CC(=O)O)C=C(C=1OC1=CC=C(C(=C1)C(C)C)O)I

Computed Properties

• Exact Mass: 537.91380g/mol
• Monoisotopic Mass: 537.91380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 66.8Ų